Cas no 86711-89-9 (Butanoic acid, 2-bromo-, hexadecyl ester)
86711-89-9 structure
Product Name:Butanoic acid, 2-bromo-, hexadecyl ester
CAS No:86711-89-9
MF:C20H39BrO2
MW:391.426466226578
CID:660829
PubChem ID:527513
Update Time:2025-04-19
Butanoic acid, 2-bromo-, hexadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-bromo-, hexadecyl ester
- hexadecyl 2-bromobutanoate
- DTXSID80335822
- DWBJZRRQROSBIE-UHFFFAOYSA-N
- 86711-89-9
-
- Inchi: 1S/C20H39BrO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-20(22)19(21)4-2/h19H,3-18H2,1-2H3
- InChI Key: DWBJZRRQROSBIE-UHFFFAOYSA-N
- SMILES: BrC(CC)C(=O)OCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 390.21334g/mol
- Monoisotopic Mass: 390.21334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 18
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 26.3Ų
Butanoic acid, 2-bromo-, hexadecyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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